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(+)-Pinoresinol is a lignan that has been found in Forsythia and virgin olive oils and has diverse biological activities, including antioxidant, anticancer, and anti-inflammatory properties. It is an inhibitor of α-glucosidase and maltase (IC50s = 492 and 34.3 µM in Baker’s yeast and rat small intestine, respectively). (+)-Pinoresinol scavenges ABTS, but not 2,2-diphenyl-1-picrylhydrazyl (DPPH; ), radicals in cell-free assays (IC50s = 13.43 and >200 µg/ml, respectively). It is cytotoxic to A549, HepG2, and MCF-7, but not U251 and Bcap-37, cells with IC50 values of 29.35, 62.35, 75.32, >80, and >80 µM, respectively. (+)-Pinoresinol prevents cell death induced by glutamate in HT22 cells (EC50 = 6.96 µM) and inhibits LPS-induced nitric oxide production in RAW 264.7 cells (IC50 = 7.89 µM).
(+)-pinoresinol is an enantiomer of pinoresinol having (+)-1S,3aR,4S,6aR-co...